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Available Context on Tofimilast

Here is the information gathered from the search results regarding Tofimilast:

Development Status: Clinical development for Tofimilast (also referenced as CP-325,366) was
discontinued due to a lack of efficacy [1] [2].

Missing Data: The search results do not contain specific experimental data, such as IC50 values, for
Tofimilast's binding affinity to the PDE4A, PDE4B, and PDE4D subtypes.

General Experimental Protocols for PDE4 Profiling

While data for Tofimilast is unavailable, the methodologies for generating such data are well-established.

The table below outlines common key experiments used to profile PDE4 inhibitors [3].

Experiment
Goal

Typical Methodology Key Measured Outputs

In Vitro PDE4
Inhibition

Use recombinant human PDE4 enzymes;
incubate with test compound and cAMP;

measure remaining cAMP [3].

Half-maximal inhibitory
concentration (IC50) for each

PDE4 subtype (A, B, D).
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Experiment
Goal

Typical Methodology Key Measured Outputs

Cell-Based
Functional
Activity

Treat relevant cell lines (e.g., hippocampal

HT-22, immune cells) with the compound;
measure intracellular cAMP accumulation or

downstream signaling [3].

cAMP concentration;

phosphorylation levels of CREB
(cAMP response element-binding

protein).

In Vivo
Behavioral
Profiling

Administer compound to animal models (e.g.,

mice); conduct behavioral tests like Forced
Swim Test (FST) or Novel Object Recognition

(NOR) [3].

Immobility time (FST for

antidepressant-like effect);
discrimination index (NOR for

procognitive effect).

cAMP Signaling Pathway and PDE4 Inhibitor
Mechanism

The following diagram illustrates the central role of PDE4 in the cAMP signaling pathway, which is the

primary mechanism of action for PDE4 inhibitors like Tofimilast [3] [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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